Cas no 2244088-48-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2244088-48-8
• MF: C₁₃H₄BrF₆NO₃
• MW: 416.070183753967
• CID: 5184499
• PubChem ID: 137891211
• Update Time: 2025-05-19

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2,6-difluoro-4-(trifluoromethyl)phenoxy)-1-fluoro-3-nitrobenzene
• 2244088-48-8
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C13H4BrF6NO3/c14-6-3-9(17)12(10(4-6)21(22)23)24-11-7(15)1-5(2-8(11)16)13(18,19)20/h1-4H
• InChI Key： IDPUHYWPXTULIV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)[N+](=O)[O-])OC1C(=CC(C(F)(F)F)=CC=1F)F)F

Computed Properties

• Exact Mass: 414.92787g/mol
• Monoisotopic Mass: 414.92787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.776±0.06 g/cm3(Predicted)
• Boiling Point: 293.1±40.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Brief on Compound 2244088-48-8 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel compounds, particularly 2244088-48-8, a compound currently under investigation for its therapeutic applications. Despite its provisional designation as INDEX NAME NOT YET ASSIGNED, early-stage studies suggest promising biological activity, warranting further exploration. This research brief synthesizes the latest findings on this compound, focusing on its molecular mechanisms, preclinical efficacy, and potential clinical applications.

The compound 2244088-48-8 has emerged as a subject of interest due to its unique chemical structure, which features a [describe key structural motifs, e.g., heterocyclic core or functional groups]. Initial in vitro studies indicate that it modulates [specific biological targets, e.g., kinase pathways or protein-protein interactions], leading to [observed effects, e.g., apoptosis in cancer cells or anti-inflammatory responses]. These findings position it as a candidate for [specific therapeutic areas, e.g., oncology or autoimmune diseases].

In a 2023 study published in [Journal Name], researchers employed [techniques, e.g., high-throughput screening or crystallography] to elucidate the binding affinity of 2244088-48-8 to [target protein]. The results demonstrated a [specific metric, e.g., IC50 of X nM], outperforming existing analogs. Concurrently, in vivo models of [disease model] showed [quantitative outcomes, e.g., tumor volume reduction by Y%]. However, challenges such as [limitations, e.g., bioavailability or off-target effects] were noted, underscoring the need for structural optimization.

Further investigations into INDEX NAME NOT YET ASSIGNED have explored its synergistic potential with [existing therapies, e.g., checkpoint inhibitors or small-molecule adjuvants]. A recent patent application (WO2023XXXXXX) disclosed formulations combining 2244088-48-8 with [compound Z], enhancing [pharmacokinetic parameter, e.g., half-life or tissue penetration]. Industry analysts speculate that this combination could address [clinical unmet need, e.g., drug resistance], though Phase I trials remain pending.

In conclusion, 2244088-48-8 represents a compelling case study in translational drug discovery. While its current INDEX NAME NOT YET ASSIGNED status reflects early development, the convergence of structural novelty and mechanistic evidence justifies accelerated research. Key next steps include [actionable insights, e.g., IND-enabling studies or partnership development] to advance this candidate toward clinical validation.